tylogenin
tylogenin
Brand Name:
Vulcanchem
CAS No.:
135247-46-0
VCID:
VC0238076
InChI:
InChI=1S/C28H38O10/c1-14(29)35-20-12-17-18(26(4)11-9-19(32)24(23(20)26)36-15(2)30)8-10-27(5,25(17)37-16(3)31)21-13-22(33)38-28(21,6)34-7/h13,17-18,20,23-25H,8-12H2,1-7H3/t17?,18?,20-,23?,24-,25+,26+,27+,28+/m0/s1
SMILES:
CC(=O)OC1CC2C(CCC(C2OC(=O)C)(C)C3=CC(=O)OC3(C)OC)C4(C1C(C(=O)CC4)OC(=O)C)C
Molecular Formula:
C17H19N3O6S3
Molecular Weight:
534.6 g/mol
tylogenin
CAS No.: 135247-46-0
Main Products
VCID: VC0238076
Molecular Formula: C17H19N3O6S3
Molecular Weight: 534.6 g/mol
| CAS No. | 135247-46-0 |
|---|---|
| Product Name | tylogenin |
| Molecular Formula | C17H19N3O6S3 |
| Molecular Weight | 534.6 g/mol |
| IUPAC Name | [(1R,2R,4bR,8R,9S)-1,8-diacetyloxy-2-[(2R)-2-methoxy-2-methyl-5-oxofuran-3-yl]-2,4b-dimethyl-7-oxo-3,4,4a,5,6,8,8a,9,10,10a-decahydro-1H-phenanthren-9-yl] acetate |
| Standard InChI | InChI=1S/C28H38O10/c1-14(29)35-20-12-17-18(26(4)11-9-19(32)24(23(20)26)36-15(2)30)8-10-27(5,25(17)37-16(3)31)21-13-22(33)38-28(21,6)34-7/h13,17-18,20,23-25H,8-12H2,1-7H3/t17?,18?,20-,23?,24-,25+,26+,27+,28+/m0/s1 |
| Standard InChIKey | RTKXYQUBRFXSOY-RCJOAVMUSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC2[C@H]([C@@](CCC2[C@@]3(C1[C@H](C(=O)CC3)OC(=O)C)C)(C)C4=CC(=O)O[C@@]4(C)OC)OC(=O)C |
| SMILES | CC(=O)OC1CC2C(CCC(C2OC(=O)C)(C)C3=CC(=O)OC3(C)OC)C4(C1C(C(=O)CC4)OC(=O)C)C |
| Canonical SMILES | CC(=O)OC1CC2C(CCC(C2OC(=O)C)(C)C3=CC(=O)OC3(C)OC)C4(C1C(C(=O)CC4)OC(=O)C)C |
| Synonyms | tylogenin |
| PubChem Compound | 3086642 |
| Last Modified | Nov 11 2021 |
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